Cas no 101798-15-6 (Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-)
101798-15-6 structure
Product Name:Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
CAS No:101798-15-6
MF:C19H12ClNS
MW:321.823282241821
CID:124745
PubChem ID:53423191
Update Time:2025-04-18
Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
- 2-(4'-CHLORO-BIPHENYL-4-YL)-BENZOTHIAZOLE
- 2-[4-(4-chlorophenyl)phenyl]-1,3-benzothiazole
- 2-(2-BROMO-PYRIDIN-3-YLOXY)-4-CHLORO-PYRIMIDINE
- 2-(4A'A inverted exclamation markA'A-Chloro-biphenyl-4-yl)-benzothiazole
- 2-(4'-chloro-biphenyl-4-yl)benzothiazole
- Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)
- DTXSID70698251
- Benzothiazole, 2-(4'-chloro[1,1'-biphenyl]-4-yl)-
- 2-(4'-chlorobiphenyl-4-yl)benzothiazole
- 101798-15-6
- 2-(4'-Chloro[1,1'-biphenyl]-4-yl)-1,3-benzothiazole
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- Inchi: 1S/C19H12ClNS/c20-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-21-17-3-1-2-4-18(17)22-19/h1-12H
- InChI Key: CWRGYPFUGCGFAH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(=CC=1)C1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 321.03800
- Monoisotopic Mass: 321.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 41.1A^2
Experimental Properties
- PSA: 41.13000
- LogP: 6.28370
Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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